1-(4-Fluorophenyl)-3-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)urea
• InChI: InChI=1S/C17H20FN3OS/c18-14-3-5-15(6-4-14)20-17(22)19-11-16(13-7-10-23-12-13)21-8-1-2-9-21/h3-7,10,12,16H,1-2,8-9,11H2,(H2,19,20,22)
• InChI Key: XHGKUAFAEAGPLB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(CNC(=O)NC2=CC=C(C=C2)F)C3=CSC=C3
• Molecular Formula: C17H20FN3OS
• Molecular Weight: 333.4 g/mol

Description

1-(4-Fluorophenyl)-3-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)urea, also known as FPYU, is a chemical compound that has been widely researched for its potential applications in the field of medicine. It is a urea derivative that has shown promising results in various scientific studies, particularly in the areas of cancer treatment and drug discovery.

Scientific Research Applications

Electrochromic Materials

A study by Türkarslan et al. (2007) revealed that copolymerizing 1-(4-fluorophenyl)-2,5-di(thiophen-2-yl)-1H-pyrrole with 3,4-ethylene dioxythiophene enhances the electrochromic properties of conducting polymers. This copolymer exhibits a wider color change range and improved electrochromic device performance compared to its monomer counterparts, indicating potential applications in smart windows and displays (Türkarslan et al., 2007).

Pharmacology and Drug Design

Research by Wang et al. (2015) explored the modification of PI3K inhibitors by replacing the acetamide group with alkylurea moieties. This modification retained antiproliferative activity and reduced acute oral toxicity, suggesting a promising approach for developing anticancer agents with lower side effects (Wang et al., 2015).

Materials Chemistry

A study by Arslan et al. (2007) focused on the synthesis and electrochromic properties of poly(1-(4-fluorophenyl)-2,5-di(thiophen-2-yl)-1H-pyrrole). This material demonstrated significant potential for electrochromic devices, offering rapid color change and high contrast, highlighting its utility in energy-efficient smart windows (Arslan et al., 2007).

Molecular Interaction Studies

Borel et al. (2011) reported on the metabolism of LY654322 to an unusual diimidazopyridine metabolite, showcasing the intricate pathways involved in drug metabolism and highlighting the importance of understanding these mechanisms for drug design and safety evaluation (Borel et al., 2011).